N-(2-bromophenyl)-N'-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]urea

• IUPAC Name: 1-(2-bromophenyl)-3-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]urea
• InChI: InChI=1S/C19H18BrN3OS/c1-11-8-9-12(2)14(10-11)17-13(3)25-19(22-17)23-18(24)21-16-7-5-4-6-15(16)20/h4-10H,1-3H3,(H2,21,22,23,24)
• InChI Key: FKDGQDWBHNAWQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=C(SC(=N2)NC(=O)NC3=CC=CC=C3Br)C
• Molecular Formula: C19H18BrN3OS
• Molecular Weight: 416.3 g/mol

Description

N-(2-bromophenyl)-N'-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]urea, also known as BMTU, is a chemical compound that has gained a lot of attention in the scientific community due to its potential applications in various fields. BMTU belongs to the class of urea derivatives, which have been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of N-(2-bromophenyl)-N'-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]urea is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, N-(2-bromophenyl)-N'-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]urea has been shown to inhibit the activity of cyclin-dependent kinases (CDKs) and phosphoinositide 3-kinase (PI3K)/Akt/mTOR signaling pathway, which are crucial for cell cycle progression and survival. In the brain, N-(2-bromophenyl)-N'-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]urea has been found to reduce the production of reactive oxygen species (ROS) and the expression of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 beta (IL-1β).
Biochemical and Physiological Effects:
N-(2-bromophenyl)-N'-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]urea has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and antiproliferative activities. In cancer cells, N-(2-bromophenyl)-N'-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]urea has been found to induce cell cycle arrest at the G2/M phase and apoptosis by activating the caspase cascade. N-(2-bromophenyl)-N'-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]urea has also been shown to reduce the expression of anti-apoptotic proteins such as Bcl-2 and increase the expression of pro-apoptotic proteins such as Bax. In the brain, N-(2-bromophenyl)-N'-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]urea has been found to reduce the levels of ROS and lipid peroxidation products and increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-bromophenyl)-N'-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]urea is its broad spectrum of biological activities, which makes it a promising candidate for various applications. N-(2-bromophenyl)-N'-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]urea is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, one of the limitations of N-(2-bromophenyl)-N'-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]urea is its poor solubility in water, which can make it challenging to work with in some experiments. Additionally, more studies are needed to fully understand the mechanism of action of N-(2-bromophenyl)-N'-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]urea and its potential side effects.

Future Directions

There are several future directions for the study of N-(2-bromophenyl)-N'-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]urea. One potential application is in the development of novel cancer therapies that target CDKs and PI3K/Akt/mTOR signaling pathway. N-(2-bromophenyl)-N'-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]urea could also be further studied for its neuroprotective effects and potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease. Additionally, more studies are needed to explore the antimicrobial activity of N-(2-bromophenyl)-N'-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]urea and its potential applications in the development of new antibiotics.

Scientific Research Applications

N-(2-bromophenyl)-N'-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]urea has been studied for its potential applications in various fields such as cancer research, neuroprotection, and antimicrobial activity. In cancer research, N-(2-bromophenyl)-N'-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]urea has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. N-(2-bromophenyl)-N'-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]urea has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, N-(2-bromophenyl)-N'-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]urea has shown promising antimicrobial activity against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA).